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Compound of Interest

Compound Name:
(2-Chloro-benzyl)-(3-morpholin-4-

yl-propyl)-amine

CAS No.: 107922-87-2

Cat. No.: B012599

Get Quote

Executive Summary
The benzyl-morpholine amine scaffold represents a "privileged structure" in modern medicinal

chemistry, offering a unique balance between lipophilicity (facilitating CNS penetration) and

aqueous solubility (conferred by the morpholine ether oxygen). This guide dissects the

chemical architecture, synthetic pathways, and pharmacological utility of these derivatives,

specifically focusing on their role as ligands for Sigma receptors, Cholinesterase inhibitors, and

Monoamine reuptake inhibitors.

Structural Architecture & Pharmacophore
Analysis[1]
The efficacy of benzyl-morpholine derivatives hinges on the interplay between three distinct

pharmacophoric zones. Understanding these zones is critical for rational drug design (RDD).
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The Pharmacophoric Triad
The Morpholine Head (Zone A):

Function: Acts as a hydrogen bond acceptor (ether oxygen) and a metabolic handle.

Solubility: The pKa of the morpholine nitrogen (~8.3) ensures that a significant fraction of

the molecule is ionized at physiological pH, improving water solubility compared to

piperidine analogs.

Metabolic Stability: The ether oxygen reduces the basicity of the nitrogen via the inductive

effect, often mitigating rapid oxidative metabolism seen in purely aliphatic amines.

The Benzyl Tail (Zone B):

Function: Provides the primary hydrophobic interaction (π-π stacking or hydrophobic

pocket filling) with target proteins (e.g., the aromatic cage of Acetylcholinesterase or the

hydrophobic pocket of the Sigma-1 receptor).

Substitution: Para-substitution (4-position) is often the most sensitive vector for modulating

affinity. Electron-withdrawing groups (EWGs) like -F or -Cl can enhance metabolic stability

and alter binding kinetics.

The Amine Linker (Zone C):

Function: Controls the spatial orientation and flexibility between the head and tail.

Variation: Direct N-benzylation creates a rigid distance (~3.5 Å), while extended alkyl-

amine linkers allow for "induced fit" binding in deep protein gorges.

Quantitative SAR Data Summary
Table 1: Comparative Potency of Selected Benzyl-Morpholine Derivatives against CNS Targets
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Derivative
Class

Target
Receptor

Key
Substituent
(Benzyl Ring)

Activity Metric
(Ki/IC50)

Mechanism
Note

N-Benzyl-

Morpholine

Sigma-1 (

)

4-Methoxy (-

OMe) nM

High selectivity

over

due to steric fit in

hydrophobic

pocket [1].

Benzomorpholin

e

EZH2

Methyltransferas

e

3-Amino-5-

bromo M

Binds to histone

lysine

methyltransferas

e active site [2].

[1]

Phenylamino-

quinoline

Acetylcholinester

ase (AChE)
4-N-phenylamino M

Dual inhibition of

AChE and

BuChE; mixed-

type inhibition

kinetics [3].[2]

Benzyl-

Morpholinone

Serotonin

Transporter

(SERT)

Unsubstituted Proprietary

Acts as a

reuptake inhibitor

for

depression/pain

modulation [4].[3]

Synthetic Methodologies
To ensure reproducibility and scalability, we prioritize two synthetic routes: Reductive Amination

(Method A) for library generation and Nucleophilic Substitution (Method B) for scale-up.

Method A: Reductive Amination (The "Soft" Route)
Recommended for: Late-stage functionalization and fragile substrates.
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This protocol avoids the harsh basic conditions of alkylation and minimizes over-alkylation

byproducts.

Reagents:

Substituted Benzaldehyde (1.0 eq)

Morpholine derivative (1.1 eq)

Sodium Triacetoxyborohydride (STAB) (1.5 eq)

Solvent: 1,2-Dichloroethane (DCE) or THF.

Catalyst: Acetic Acid (cat. 1-2 drops).

Protocol:

Imine Formation: Dissolve the benzaldehyde and morpholine in DCE under an inert

atmosphere (

). Add acetic acid. Stir at Room Temperature (RT) for 1–2 hours to form the iminium ion
intermediate.

Reduction: Cool the mixture to 0°C. Add STAB portion-wise over 15 minutes.

Reaction: Allow to warm to RT and stir for 12–16 hours. Monitor via TLC (Mobile phase: 5%

MeOH in DCM).

Quench: Quench with saturated aqueous

.

Extraction: Extract with DCM (3x). Wash combined organics with brine, dry over

, and concentrate.

Purification: Flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Method B: Direct N-Alkylation (The "Hard" Route)
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Recommended for: Simple benzyl halides and cost-effective scale-up.

Protocol:

Dissolve morpholine (1.0 eq) in Acetonitrile (ACN).

Add

(2.5 eq) as a proton scavenger.

Add substituted benzyl chloride/bromide (1.1 eq) dropwise.

Reflux at 60–80°C for 4–8 hours.

Filter inorganic salts and concentrate the filtrate.

Visualizing the Science
Diagram 1: Synthetic Workflow & Divergence
This diagram illustrates the decision matrix for synthesizing these derivatives, highlighting the

divergence based on available starting materials.
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Target: N-Benzyl Morpholine

Route A: Reductive Amination
(High Functional Tolerance)

Lab Scale / Complex R-Groups
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(>95% Purity)

SN2 Attack

Hydride Reduction

Validation:
1H-NMR, LC-MS, HPLC

Click to download full resolution via product page

Figure 1: Decision matrix for synthetic routes. Route A is preferred for sensitive functionalities,

while Route B is optimal for robust, simple substrates.

Diagram 2: Structure-Activity Relationship (SAR) Logic
This diagram maps the functional impact of specific structural modifications on the benzyl-

morpholine scaffold.
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Figure 2: Mechanistic dissection of the scaffold. The Morpholine ring governs

pharmacokinetics, while the Benzyl ring drives receptor affinity.

Advanced Applications & Case Studies
Sigma Receptor Ligands (CNS Targeting)
The Sigma-1 (

) receptor is a chaperone protein located at the Mitochondria-Associated Endoplasmic
Reticulum Membrane (MAM).

Mechanism: Benzyl-morpholine derivatives act as antagonists or agonists. The benzyl group

occupies the primary hydrophobic binding pocket, while the morpholine nitrogen forms a

critical salt bridge with Asp126 in the receptor binding site.

Key Insight: Introducing a 4-methoxy group on the benzyl ring significantly enhances
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affinity (

< 5 nM) by optimizing electron density for

interactions [1].

Dual Cholinesterase Inhibitors (Alzheimer's Disease)
To treat Alzheimer's, simultaneous inhibition of Acetylcholinesterase (AChE) and

Butyrylcholinesterase (BuChE) is desirable.[4]

Design Strategy: Linking the benzyl-morpholine moiety to a quinoline or benzimidazole core

via an amide or amine linker creates a "dual binding site" ligand. The morpholine binds to the

peripheral anionic site (PAS), while the aromatic core penetrates the catalytic active site

(CAS) [3].

Result: This prevents the aggregation of Amyloid-

peptide, which is often catalyzed by the AChE PAS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012599?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

